molecular formula C7H9N3O4 B8537667 2-[4-(Methoxycarbonyl)-1H-1,2,3-triazol-1-yl]propanoic acid CAS No. 467235-15-0

2-[4-(Methoxycarbonyl)-1H-1,2,3-triazol-1-yl]propanoic acid

Cat. No. B8537667
CAS RN: 467235-15-0
M. Wt: 199.16 g/mol
InChI Key: GTAWINYLPOBCFF-UHFFFAOYSA-N
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Description

2-[4-(Methoxycarbonyl)-1H-1,2,3-triazol-1-yl]propanoic acid is a useful research compound. Its molecular formula is C7H9N3O4 and its molecular weight is 199.16 g/mol. The purity is usually 95%.
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properties

CAS RN

467235-15-0

Molecular Formula

C7H9N3O4

Molecular Weight

199.16 g/mol

IUPAC Name

2-(4-methoxycarbonyltriazol-1-yl)propanoic acid

InChI

InChI=1S/C7H9N3O4/c1-4(6(11)12)10-3-5(8-9-10)7(13)14-2/h3-4H,1-2H3,(H,11,12)

InChI Key

GTAWINYLPOBCFF-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)O)N1C=C(N=N1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 1.87 g (22.3 mmol) of methyl prop-2-ynoate in 40 mL of toluene was added 1.9 g (11 mmol) of tert-butyl 2-azidopropanate. The reaction mixture was heated at 100° C. for 3 h then cooled to ambient temperature. All volatiles were removed under reduced pressure and the crude residue purified by column chromatography on silica gel eluting with a 5 to 25% acetone in hexanes gradient to afford the title compounds.
Quantity
1.87 g
Type
reactant
Reaction Step One
Name
tert-butyl 2-azidopropanate
Quantity
1.9 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To a stirred solution of 0.55 g (2.2 mmol) of methyl 1-(2-tert-butoxy-1-methyl-2-oxoethyl)-1H-1,2,3-triazole-4-carboxylate from step A in 3 mL of anhydrous 1,4-dioxane was added 2.7 mL (11 mmol) of a 4.0 M hydrogen chloride solution in 1,4-dioxane. The resulting mixture was stirred for 1 h and then evaporated to dryness to afford the title compound as an off-white solid (0.40 g, 93%). 1HNMR (500 MHz, CD3OD) δ: 8.67 (s, 1H), 5.60 (q, J=7.3 Hz, 1H), 3.90 (s, 3H), 1.88 (d, J=7.3 Hz, 3H). LC-MS: m/z (ES) 200 (MH)+.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Yield
93%

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